(6-Chloro-5-methylpyridin-3-yl)methanamine

• IUPAC Name: (6-chloro-5-methylpyridin-3-yl)methanamine
• InChI: InChI=1S/C7H9ClN2/c1-5-2-6(3-9)4-10-7(5)8/h2,4H,3,9H2,1H3
• InChI Key: LOVAISLEGWJHKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1Cl)CN
• Molecular Formula: C7H9ClN2
• DSSTOX Substance ID: DTXSID80694183
• Molecular Weight: 156.61 g/mol
• CAS RN: 1256824-90-4

Description

“(6-Chloro-5-methylpyridin-3-yl)methanamine” is a chemical compound with the CAS Number: 1257535-53-7. It is also known as "(6-chloro-5-methyl-3-pyridinyl)methanamine". It is typically stored at room temperature and comes in the form of a powder.

Molecular Structure Analysis

The InChI code for “(6-Chloro-5-methylpyridin-3-yl)methanamine” is 1S/C7H9ClN2/c1-5-2-6 (3-9)4-10-7 (5)8;/h2,4H,3,9H2,1H3. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

“(6-Chloro-5-methylpyridin-3-yl)methanamine” has a molecular weight of 193.08. It is a powder at room temperature.

Scientific Research Applications

• Catalysis and Polymerization : Dichlorozinc complexes using similar pyridinyl methanamine derivatives as pre-catalysts for the ring-opening polymerization of lactides, indicating potential applications in the synthesis of biodegradable polymers (Kwon, Nayab, & Jeong, 2015).

• Biased Agonism in Drug Discovery : Derivatives of pyridinyl methanamine, such as 1-(1-benzoylpiperidin-4-yl)methanamine, have been designed as "biased agonists" of serotonin 5-HT1A receptors, showing potential as antidepressant drug candidates (Sniecikowska et al., 2019).

• Antibacterial and Antifungal Activities : The synthesis of (3-(5-bromopyridin-2-yl) azetidin-3-yl) methanamine has been reported, with evaluations for antibacterial and antifungal activities showing acceptable results (Rao, Prasad, & Rao, 2013).

• Selective Hydroxylation of Alkanes : Diiron(III) complexes of pyridinyl methanamine derivatives function as catalysts for selective hydroxylation of alkanes, highlighting applications in organic synthesis and potentially in industrial processes (Sankaralingam & Palaniandavar, 2014).

• Pharmacological Profile in Neuroscience : Pyridinyl methanamine derivatives have been studied for their potential as 5-HT2C receptor agonists, with implications in understanding and treating neurological conditions (Kimura et al., 2004).

• Photocytotoxicity and Cancer Therapy : Iron(III) complexes of pyridinyl methanamine derivatives have been investigated for their enhanced cellular uptake and remarkable photocytotoxicity, suggesting applications in cancer therapy (Basu et al., 2015).

• Synthesis and Antimicrobial Activities : Quinoline derivatives carrying a pyridinyl methanamine moiety have been synthesized and shown to possess significant antibacterial and antifungal activities (Thomas, Adhikari, & Shetty, 2010).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards. The hazard statements associated with the compound include H315, H319, and H335, which correspond to skin irritation, serious eye irritation, and respiratory irritation, respectively.